Cas no 2228688-99-9 (3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid)

• Product Name: 3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid
• CAS No: 2228688-99-9
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 5926264
• PubChem ID: 165836195
• Update Time: 2025-05-23

3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid
• EN300-1960230
• 2228688-99-9
• 3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C9H8F3NO3/c10-9(11,12)8-5(2-1-3-13-8)6(14)4-7(15)16/h1-3,6,14H,4H2,(H,15,16)
• InChI Key： ZYQJXXSIVGYVJG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(CC(=O)O)O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid

Research Brief on 3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS: 2228688-99-9)

3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS: 2228688-99-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethyl group and hydroxypropanoic acid moiety, exhibits unique physicochemical properties that make it a promising candidate for the design of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including metabolic disorders, inflammatory conditions, and cancer.

The structural features of 3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid contribute to its versatility in chemical modifications, enabling the development of derivatives with enhanced pharmacological profiles. The trifluoromethyl group, in particular, is known to improve metabolic stability, lipophilicity, and binding affinity to target proteins, which are critical factors in drug design. Recent research has focused on optimizing the synthetic routes for this compound to achieve higher yields and purity, as well as investigating its mechanism of action in biological systems.

One of the most notable applications of 3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid is its use as a building block in the synthesis of small-molecule inhibitors targeting enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent inhibitors for a specific kinase implicated in cancer progression. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity and favorable pharmacokinetic properties in preclinical models.

In addition to its role in kinase inhibition, recent investigations have highlighted the potential of 3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid in modulating metabolic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound could serve as a scaffold for designing agonists of peroxisome proliferator-activated receptors (PPARs), which are key regulators of glucose and lipid metabolism. These findings suggest its potential applicability in the treatment of metabolic syndromes such as diabetes and obesity.

Despite these promising developments, challenges remain in the clinical translation of 3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid-based therapeutics. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through further research. Ongoing studies are employing advanced techniques such as structure-activity relationship (SAR) analysis and computational modeling to refine the design of derivatives with improved selectivity and safety profiles.

In conclusion, 3-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS: 2228688-99-9) represents a valuable chemical entity in the realm of drug discovery. Its unique structural attributes and demonstrated biological activities make it a focal point for ongoing research aimed at addressing unmet medical needs. Future studies are expected to explore its potential in combination therapies and personalized medicine, further expanding its therapeutic horizons.